Phenol, 4-[[4-[[4-(2-hydroxyethoxy)phenyl]azo]-2-methoxy-5-methylphenyl]azo]-

• CAS RN: 10196-13-1
• Molecular Formula: C22H22N4O4
• Molecular Weight: 406.4 g/mol
• IUPAC Name: 4-[[4-[[4-(2-hydroxyethoxy)phenyl]diazenyl]-2-methoxy-5-methylphenyl]diazenyl]phenol
• InChI: InChI=1S/C22H22N4O4/c1-15-13-21(26-24-16-3-7-18(28)8-4-16)22(29-2)14-20(15)25-23-17-5-9-19(10-6-17)30-12-11-27/h3-10,13-14,27-28H,11-12H2,1-2H3
• InChI Key: WGGAMPOJGIZCKA-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1N=NC2=CC=C(C=C2)OCCO)OC)NN=C3C=CC(=O)C=C3
• SMILES: CC1=CC(=C(C=C1N=NC2=CC=C(C=C2)OCCO)OC)N=NC3=CC=C(C=C3)O

Description

Phenol, 4-[[4-[[4-(2-hydroxyethoxy)phenyl]azo]-2-methoxy-5-methylphenyl]azo]- is a chemical compound commonly referred to as Sudan IV. It is a member of the azo dye family and is widely used in scientific research applications. Sudan IV has a deep red color and is used as a dye for various biological and chemical experiments.

Mechanism Of Action

Sudan IV is a lipophilic dye, meaning it has an affinity for lipids and fats. When Sudan IV is used to stain cells or tissues, it binds to the lipid droplets present in the sample. The dye is then visualized using a microscope or other imaging techniques.

Biochemical And Physiological Effects

Sudan IV is not known to have any significant biochemical or physiological effects. However, it should be noted that Sudan IV is a potential carcinogen and should be handled with care.

Advantages And Limitations For Lab Experiments

One advantage of using Sudan IV in lab experiments is that it is a relatively simple and inexpensive stain to use. Additionally, Sudan IV is highly specific for lipids and can be used to visualize lipid droplets in cells and tissues. However, one limitation of using Sudan IV is that it is not very sensitive and may not detect small amounts of lipids.

Future Directions

There are several future directions for the use of Sudan IV in scientific research. One potential application is the use of Sudan IV in the development of new lipid-based drug delivery systems. Additionally, Sudan IV could be used in the study of lipid metabolism and the role of lipids in various diseases. Finally, there is potential for the use of Sudan IV in the development of new imaging techniques for the visualization of lipid droplets in cells and tissues.
Conclusion:
In conclusion, Sudan IV is a widely used azo dye in scientific research applications. It is commonly used as a stain to visualize lipids in cells and tissues and to detect the presence of fats and oils in food products. Sudan IV has a lipophilic nature, meaning it has an affinity for lipids, and is not known to have any significant biochemical or physiological effects. While Sudan IV has some limitations, it remains a valuable tool in scientific research and has several potential future applications.

Synthesis Methods

Sudan IV can be synthesized by the diazotization of 2-amino-4-methoxy-5-methylphenol and subsequent coupling with 4-(2-hydroxyethoxy)aniline. This reaction results in the formation of Sudan IV, which is then purified by recrystallization.

Scientific Research Applications

Sudan IV is widely used in scientific research applications, particularly in the field of biochemistry. It is commonly used as a stain to visualize lipids in cells and tissues. Sudan IV is also used to detect the presence of fats and oils in food products. Additionally, Sudan IV is used in the synthesis of other azo dyes and can be used as an indicator in acid-base titrations.